N-(sec-butyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(sec-butyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide is a chemical compound that belongs to the class of piperidine derivatives. It is commonly known as BMS-986168 and is used in scientific research for its potential therapeutic properties. In
Mechanism of Action
The exact mechanism of action of N-(sec-butyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to act on the GABA system, which is responsible for inhibiting neurotransmission in the brain. It may also affect the activity of certain receptors, such as the mu-opioid receptor, which is involved in pain management.
Biochemical and Physiological Effects:
N-(sec-butyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has been shown to have various biochemical and physiological effects. It has been found to reduce anxiety-like behavior in animal models, as well as reduce pain sensitivity. It also has anti-inflammatory effects, which may be useful in treating inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(sec-butyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide in lab experiments is its potential therapeutic properties. It may be useful in developing new treatments for various diseases. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in a clinical setting.
Future Directions
There are several future directions for the study of N-(sec-butyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide. One direction is to further investigate its potential therapeutic properties, particularly in treating addiction and substance abuse disorders. Another direction is to better understand its mechanism of action, which may lead to the development of more effective treatments. Additionally, the development of new synthesis methods may lead to the production of more potent and selective compounds.
Synthesis Methods
The synthesis method of N-(sec-butyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide involves the reaction of 4-methylbenzyl chloride with piperidine in the presence of a base, followed by the addition of sec-butylamine and then the coupling of the resulting amine with carboxylic acid. The final product is obtained through purification and isolation processes.
Scientific Research Applications
N-(sec-butyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has potential therapeutic properties and is currently being studied for its use in treating various diseases. It has been shown to have anxiolytic, analgesic, and anti-inflammatory effects in animal models. It is also being studied for its potential use in treating addiction and substance abuse disorders.
properties
IUPAC Name |
N-butan-2-yl-1-[(4-methylphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O/c1-4-15(3)19-18(21)17-9-11-20(12-10-17)13-16-7-5-14(2)6-8-16/h5-8,15,17H,4,9-13H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRVOPRVTJLJEMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C1CCN(CC1)CC2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(butan-2-yl)-1-(4-methylbenzyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.